2,4-Dimethoxypyrimidine
Overview
Description
2,4-Dimethoxypyrimidine, also known as this compound, is a useful research compound. Its molecular formula is C6H8N2O2 and its molecular weight is 140.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antiproliferative Activity
2,4-Dimethoxy-tetrahydropyrimido[4,5-b]quinolin-6(7H)-ones synthesized using microwave irradiation exhibit notable antiproliferative activity against human tumor cell lines. This synthesis process emphasizes metal-free multicomponent synthesis and green chemistry aspects, which is significant in cancer research. The compounds 4h, 4o, 4q, and 4v specifically demonstrate good antiproliferative activity and drug-likeness properties, indicating potential applications in cancer therapeutics (Patel et al., 2022).
Antibacterial Activity
New 4,6-dimethoxy pyrimidine derivatives have been synthesized and shown to possess antibacterial properties. These compounds were evaluated against various bacterial strains, with some showing comparable activity to standard antibiotics like Penicillin and Erythromycin. This highlights the potential use of 2,4-Dimethoxypyrimidine derivatives in developing new antibacterial agents (Dişli et al., 2013).
Synthesis of Anticancer and Antiviral Agents
The synthesis of 2,4-dimethoxy-5-(3-oxoalkynyl)pyrimidines from 5-ethynyl-2,4-dimethoxypyrimidine, which can be hydrogenated to saturated analogs, has been described. These compounds and their derivatives are of interest as anticancer and antiviral agents, highlighting another crucial application area in pharmaceutical research (Kundu et al., 1990).
Applications in Solar Cells
The impact of 2-amino-4,6-dimethoxypyrimidine on polyvinylidene fluoride/potassium iodide/iodine-based solid polymer electrolytes in dye-sensitized solar cells (DSSC) was studied. The addition of this compound significantly affected the ionic conductivity and power conversion efficiency of the solar cells, indicating its potential use in enhancing solar energy technologies (Sundaramoorthy et al., 2020).
Synthesis and Characterization for Optical Devices
A study on 2-amino-4,6-dimethoxypyrimidinium hydrogen tartrate revealed its potential in fabricating optical limiting and nonlinear optical devices. The research emphasized the crystal's optical transparency and thermal stability, making it suitable for use in optical device fabrication (Era et al., 2021).
Safety and Hazards
Future Directions
The future directions of 2,4-Dimethoxypyrimidine research could involve further exploration of its synthesis, chemical reactions, and potential applications. For instance, a study reported the synthesis of 2,4-dimethoxy-tetrahydropyrimido[4,5-b]quinolin-6(7H)-ones and suggested their potential use in optical device fabrication .
Relevant Papers Several papers have been published on this compound. For example, a paper reported the microwave-assisted multicomponent synthesis of antiproliferative 2,4-dimethoxy-tetrahydropyrimido[4,5-b]quinolin-6(7H)-ones . Another paper discussed the synthesis of 4,6-dimethylpyrimidine 2 .
Mechanism of Action
Target of Action
It is known to be a versatile building block used in the synthesis of various chemical compounds .
Mode of Action
It is used as a building block in the synthesis of various chemical compounds, suggesting that it may interact with its targets through chemical reactions to form new compounds .
Biochemical Pathways
It is known to be involved in the biodegradation of certain sulfonylurea herbicides . In this process, it undergoes a series of reactions including hydrolysis, Smile contraction rearrangement, hydroxylation, and opening of the pyrimidine ring .
Result of Action
It is known to be involved in the biodegradation of certain sulfonylurea herbicides, suggesting that it may contribute to the breakdown and removal of these compounds from the environment .
Action Environment
It is known to be involved in the biodegradation of certain sulfonylurea herbicides, suggesting that environmental conditions may affect its activity .
Properties
IUPAC Name |
2,4-dimethoxypyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2/c1-9-5-3-4-7-6(8-5)10-2/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEVRHVMWBKFGLO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC=C1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10189017 |
Source
|
| Record name | 2,4-Dimethoxypyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10189017 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
3551-55-1 |
Source
|
| Record name | 2,4-Dimethoxypyrimidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003551551 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4-Dimethoxypyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10189017 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-DIMETHOXYPYRIMIDINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/980K6DH82B | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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